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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147 Get Quote

Oxonia Active, a peracetic acid-based sanitizer and disinfectant, requires careful handling and

disposal to ensure laboratory safety and environmental protection. This guide provides detailed

procedures for the proper disposal of both concentrated and diluted Oxonia Active solutions,

in line with safety data sheet (SDS) recommendations. Adherence to these protocols is

essential for minimizing risks and ensuring regulatory compliance.

I. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling Oxonia Active, it is imperative to be equipped with the appropriate personal

protective equipment. This is a critical step in mitigating exposure risks.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification

Eye/Face Protection Chemical splash goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Chemical-resistant apron or lab coat.

Respiratory Protection

Not typically required under normal, well-

ventilated conditions. Use a respirator with an

appropriate cartridge if ventilation is inadequate

or if mists are generated.

Crucial Safety Note: Never mix Oxonia Active with bleach or other chlorinated products, as

this will result in the release of hazardous chlorine gas.[1][2]

II. Disposal of Concentrated Oxonia Active ("As
Sold")
Concentrated Oxonia Active is a hazardous substance and must be disposed of as chemical

waste through an approved waste disposal facility.[1][3][4] Under no circumstances should the

concentrated product be poured down the drain.

In the event of a spill, the following procedures should be followed:

A. Small Spills:

Containment: Immediately contain the spill using an inert absorbent material such as sand,

earth, diatomaceous earth, or vermiculite.[1][3][5]

Dilution: Carefully dilute the contained product with at least 10 times the volume of water.[1]

[3]

Transfer: Transfer the diluted mixture to an open-topped container.[1][3]

Neutralization: Move the container to a safe, well-ventilated area for neutralization. Slowly

add a suitable alkali, such as sodium bicarbonate, until the pH is neutral.[3][4][6]
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Disposal: Dispose of the neutralized mixture in accordance with local regulations.

B. Large Spills:

Evacuation: Immediately evacuate the area.[1][3]

Containment: If it is safe to do so, stop the leak and contain the spill to prevent it from

entering waterways.[1]

Reaction Subdual: Allow any chemical reactions to subside before proceeding with cleanup.

[1][3]

Collection: Collect the spilled material for disposal.[1][3]

Professional Disposal: Contact a licensed hazardous waste disposal company to handle the

final disposal.

Sewer Discharge: Obtain consent from the local water authority before considering

discharge to the sewer system.[1][3][6]

III. Disposal of Diluted Oxonia Active ("At Use
Dilution")
Used, diluted solutions of Oxonia Active generally do not require special environmental

precautions for disposal.[1] However, it is crucial to adhere to local regulations regarding

wastewater discharge.

Table 2: Typical Use Dilution of Oxonia Active

Application Dilution Range

Sanitizing Non-Food Contact Surfaces 0.5% - 4.0%

Antimicrobial Treatment of Water Filters 0.5% - 2.0%

Continuous Treatment of Conveyors 0.20% - 0.28%

Antimicrobial Treatment of RO Membranes 0.1% - 0.2%
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For spills involving the at-use dilution, the procedure is as follows:

Containment: Stop the leak if it is safe to do so.[1]

Absorption: Contain the spillage and collect it with a non-combustible absorbent material.[1]

Disposal: Place the absorbed material into a suitable container for disposal according to

local regulations.[1]

Rinsing: Traces of the spill can be flushed away with water.[1]

IV. Container Disposal
Proper disposal of the original container is also a critical step:

Emptying: Ensure the container is completely empty.

Recycling/Disposal: Take the empty container to an approved waste handling site for

recycling or disposal.[6]

Prohibition of Reuse: Do not reuse empty containers for any purpose.[6]

V. Experimental Protocols
The neutralization of small spills of concentrated Oxonia Active is a key experimental protocol

for ensuring safety.

Protocol for Neutralization of Small Spills:

Objective: To safely neutralize a small spill of concentrated Oxonia Active for disposal.

Materials:

Inert absorbent material (e.g., vermiculite, sand).

Sodium bicarbonate.

pH indicator strips.
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Open-topped container.

Appropriate PPE.

Procedure:

1. Don all required PPE.

2. Contain the spill with the inert absorbent material.

3. Carefully transfer the absorbed material to an open-topped container.

4. In a well-ventilated area, slowly add water to achieve a dilution of at least 1:10 (Oxonia
Active to water).

5. Gradually add sodium bicarbonate to the diluted solution while gently stirring.

6. Periodically check the pH of the solution using pH indicator strips.

7. Continue adding sodium bicarbonate until the pH is between 6.0 and 8.0.

8. Dispose of the neutralized solution in accordance with local regulations.

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Oxonia Active.
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Start: Oxonia Active for Disposal

Is the solution
concentrated ('As Sold')?

Is it a spill?

Yes

Is it a spill of
diluted solution?

No ('At Use Dilution')

Dispose as hazardous waste via
an approved disposal plant.

No (Routine Disposal)

Small Spill

Yes (Small)

Large Spill

Yes (Large)

1. Contain with inert material. 1. Evacuate the area.

2. Dilute at least 1:10 with water.

3. Transfer to open-top container.

4. Neutralize with sodium bicarbonate.

5. Dispose according to local regulations.

2. Contain the spill.

3. Let reaction subside.

4. Collect for disposal.

5. Contact professional disposal service.

Dispose down the drain with copious
amounts of water (check local regulations).

No (Routine Disposal)

1. Contain the spill.

Yes

2. Absorb with inert material.

3. Dispose of absorbed material
according to local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Oxonia Active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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